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Compound of Interest

Compound Name:
Ethyl 7-hydroxycoumarin-4-

carboxylate

Cat. No.: B087006 Get Quote

Essential Safety and Handling Guide for Ethyl 7-
hydroxycoumarin-4-carboxylate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Ethyl 7-hydroxycoumarin-4-carboxylate (CAS No. 1084-

45-3), including personal protective equipment (PPE) requirements, step-by-step operational

procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Ethyl 7-hydroxycoumarin-4-carboxylate is classified with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation). Therefore, stringent adherence to the following PPE requirements is

mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust, which can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can lead to skin irritation.

Body Protection
Chemical-resistant lab coat or

apron.

Protects against splashes and

spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is required.

Prevents inhalation of dust,

which may cause respiratory

irritation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

1. Preparation:

Before handling, ensure all required PPE is correctly worn.

Work in a well-ventilated laboratory or under a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Cover work surfaces with absorbent, disposable bench paper.

2. Handling:

Weighing: If weighing the solid, do so within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.
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Dissolving: When preparing solutions, slowly add the solid Ethyl 7-hydroxycoumarin-4-
carboxylate to the solvent to avoid splashing.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all surfaces and equipment used during the procedure.

Properly label and store any unused material according to storage guidelines. The material

should be stored at an ambient temperature.
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Safe handling workflow for Ethyl 7-hydroxycoumarin-4-carboxylate.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention if irritation

occurs or persists[1].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill Response and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, gently cover with an inert absorbent material (e.g., vermiculite, sand) and

scoop into a labeled, sealed container for hazardous waste disposal. Avoid creating dust[1].

For large spills, contact your institution's environmental health and safety department

immediately.

Disposal Plan:

All waste, including contaminated PPE and absorbent materials, must be considered

hazardous.

Dispose of chemical waste in a designated, labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not let the

product enter drains[1]. You may be able to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber

system[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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